Cas no 1782253-84-2 (1-(adamantan-1-yl)methylcyclopropan-1-amine)

• Product Name: 1-(adamantan-1-yl)methylcyclopropan-1-amine
• CAS No: 1782253-84-2
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 6140910
• PubChem ID: 84083815
• Update Time: 2025-10-23

1-(adamantan-1-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(adamantan-1-yl)methylcyclopropan-1-amine
• EN300-1797854
• 1-[(adamantan-1-yl)methyl]cyclopropan-1-amine
• 1782253-84-2

• Inchi： 1S/C14H23N/c15-14(1-2-14)9-13-6-10-3-11(7-13)5-12(4-10)8-13/h10-12H,1-9,15H2
• InChI Key： HBIUVZBXLZLCIJ-UHFFFAOYSA-N
• SMILES： NC1(CC1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(adamantan-1-yl)methylcyclopropan-1-amine

Research Brief on 1-(Adamantan-1-yl)methylcyclopropan-1-amine (CAS: 1782253-84-2): Recent Advances and Applications

The compound 1-(adamantan-1-yl)methylcyclopropan-1-amine (CAS: 1782253-84-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique adamantane and cyclopropane hybrid structure, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and antiviral therapies. Recent studies have explored its potential as a modulator of neurotransmitter systems and its role in inhibiting viral replication, making it a compound of high interest for drug development.

One of the key areas of research focuses on the compound's interaction with NMDA receptors, which are critical in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary in vitro and in vivo studies suggest that 1-(adamantan-1-yl)methylcyclopropan-1-amine may act as a neuroprotective agent by modulating receptor activity, thereby reducing excitotoxicity and oxidative stress. These findings are supported by molecular docking simulations that highlight the compound's affinity for specific binding sites on the NMDA receptor complex.

In addition to its neurological applications, recent investigations have revealed the compound's potential as an antiviral agent, particularly against RNA viruses. The adamantane moiety, a well-known pharmacophore in antiviral drugs like amantadine, contributes to its ability to disrupt viral membrane fusion. Studies have demonstrated its efficacy in inhibiting the replication of influenza A and other enveloped viruses, suggesting a broad-spectrum antiviral potential. Researchers are now exploring structural derivatives to enhance its selectivity and reduce off-target effects.

The synthesis and optimization of 1-(adamantan-1-yl)methylcyclopropan-1-amine have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Analytical techniques such as HPLC-MS and NMR spectroscopy have been employed to characterize the compound and its metabolites, providing insights into its stability and pharmacokinetic profile. These advancements are crucial for scaling up production for preclinical and clinical trials.

Despite these promising developments, challenges remain in translating the compound's potential into therapeutic applications. Issues such as bioavailability, blood-brain barrier penetration, and potential toxicity require further investigation. Ongoing studies are employing advanced drug delivery systems, including nanoparticle formulations, to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, 1-(adamantan-1-yl)methylcyclopropan-1-amine represents a versatile and promising candidate in the fields of neuroscience and virology. Its dual functionality as a neuroprotective and antiviral agent underscores its therapeutic potential. Future research will likely focus on optimizing its pharmacological properties and exploring its applications in combination therapies. As the body of evidence grows, this compound may soon transition from bench to bedside, offering new hope for patients with CNS disorders and viral infections.